2-(2-((4-Chlorophenyl)sulfonyl)acetamido)-6-methyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide

• IUPAC Name: 2-[[2-(4-chlorophenyl)sulfonylacetyl]amino]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C18H19ClN2O4S2/c1-10-2-7-13-14(8-10)26-18(16(13)17(20)23)21-15(22)9-27(24,25)12-5-3-11(19)4-6-12/h3-6,10H,2,7-9H2,1H3,(H2,20,23)(H,21,22)
• InChI Key: MNXCXWBHPKQSJO-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=C(C1)SC(=C2C(=O)N)NC(=O)CS(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C18H19ClN2O4S2
• Molecular Weight: 426.9 g/mol

Description

The compound “2-(2-((4-Chlorophenyl)sulfonyl)acetamido)-6-methyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide” is a thiophene derivative. Thiophene is a privileged heterocycle that contains a five-membered ring made up of one sulfur as a heteroatom. Thiophene and its derivatives are essential heterocyclic compounds and show a variety of properties and applications.

Synthesis Analysis

Thiophene derivatives can be synthesized by various methods. The condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives. The Gewald is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives.

Scientific Research Applications

Synthesis and Characterization

Several studies focus on the synthesis and characterization of thiophene derivatives, which share a part of the chemical backbone with the mentioned compound. For instance, a study detailed the synthesis, characterization, antimicrobial evaluation, and docking studies of thiophene-based carboxamides, indicating the methodological approaches to creating and assessing the biological activity of similar compounds (Sailaja Rani Talupur, K. Satheesh, K. Chandrasekhar, 2021). Another research highlighted the preparation and oxidation processes of dihydrothiophenes, providing insights into chemical reactions that could be applied to modify or enhance the properties of related compounds (TakayaTakao, KosakaShigeo, OtsujiYoshio, ImotoEiji, 1968).

Biological Activities

The cytotoxic activities of novel sulfonamide derivatives, including structures similar to the compound , were explored, revealing potential anticancer applications (M. Ghorab, M. Alsaid, Abdullah-al-Dhfyan, Reem K. Arafa, 2015). This suggests that the compound could be a candidate for further investigation in the context of anticancer research.

Anti-inflammatory Applications

Research on benzo[b]thiophene derivatives has demonstrated their potential as anti-inflammatory agents, which could hint at similar applications for the compound , depending on its specific structure and activity profile (M. A. Radwan, M. A. Shehab, S. El-Shenawy, 2009).